Cas no 72-19-5 (L-Threonine)

• Product Name: L-Threonine
• CAS No: 72-19-5
• MF: C₄H₉NO₃
• MW: 119.1192
• MDL: MFCD00064270
• CID: 33939
• PubChem ID: 6288
• Update Time: 2025-07-25

L-Threonine Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-Amino-3-hydroxybutanoic acid
• L-2-Amino-3-hydroxybutyric acid
• L-Threonine, USP Grade
• L-Threonine, allo-Free
• H-Thr-OH
• (2S,3R)-(-)-Threonine
• Thr
• (2S,3R)-2-Amino-3-hydroxybutyric acid~H-Thr-OH
• 2-Amino-3-hydroxybutanoic acid
• L-(-)-Threonine
• DL-Threonine
• L-Threonine
• L-Threonine hydrochloride solution
• Threonine
• THREONINE, L-(P)
• THREONINE, L-(RG)
• (2S,3R)-2-AMino-3-hydroxybutyric acid
• (s)-threonine
• 2-Amino-3-hydroxybutyric acid
• H-L-THR-OH
• L-THR
• l-threonin
• L-Tlhreonine
• L-β-Hydroxy-2-aMinobutyric acid
• Threonin
• Threonine (VAN)
• Treonina [Spanish]
• Threoninum [Latin]
• Threonine [USAN:INN]
• Threonine, L-
• thre
• (2S)-threonine
• L-alpha-Amino-beta-hydroxybutyric acid
• 2-Amino-3-hydroxybutanoic acid, (R-(R*,S*))-
• Butanoic acid, 2-amino-3-hydroxy-, (R-(R*,S*))-
• L-2-Am
• EDTA Ca
• CultureSure L-Threonine, Animal-derived-free

• MDL： MFCD00064270
• Inchi： 1S/C4H9NO3/c1-2(6)3(5)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)/t2-,3+/m1/s1
• InChI Key： AYFVYJQAPQTCCC-GBXIJSLDSA-N
• SMILES： O([H])[C@]([H])(C([H])([H])[H])[C@@]([H])(C(=O)O[H])N([H])[H]
• BRN： 1721646

Computed Properties

• Exact Mass: 119.05800
• Monoisotopic Mass: 119.058243149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Molecular Weight: 119.12
• XLogP3: -2.9
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: White crystals or crystalline powder, containing 1/2 crystal water. Odorless, slightly sweet.
• Density: 1.3126 (rough estimate)
• Melting Point: 256 °C (dec.) (lit.)
• Boiling Point: 222.38°C (rough estimate)
• Refractive Index: -28 ° (C=6, H2O)
• PH: 5-6 (100g/l, H2O, 20℃)
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: 90 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 83.55000
• LogP: -0.52060
• Solubility: Soluble in water (200g/l, 25 ℃), insoluble in methanol, ethanol, ether and chloroform.
• Specific Rotation: -28.4 º (c=6, H2O)
• Merck: 9380
• Optical Activity: [α]20/D −28.5±0.5°, c = 5% in H2O
• FEMA: 4710 | L-THREONINE
• pka: 2.09(at 25℃)
• Vapor Pressure: 1.32X10-8 mm Hg at 25 °C (est)

L-Threonine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：XO8590000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids
• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Threonine

L-Threonine (72-19-5): Chemical Properties and Pharmaceutical Applications

L-Threonine (CAS: 72-19-5) is an essential amino acid with the molecular formula C₄H₉NO₃, playing a critical role in protein synthesis and metabolic pathways. Its unique hydroxyl group distinguishes it from other amino acids, enabling specialized functions in collagen formation, immune response modulation, and neurotransmitter production. In the pharmaceutical industry, L-Threonine is widely used in parenteral nutrition formulations and as a precursor for drugs targeting metabolic disorders. Recent studies highlight its potential in gut health optimization, with clinical trials exploring its efficacy in treating inflammatory bowel disease (IBD). The compound’s high solubility and stability under physiological conditions make it a preferred choice for biopharmaceutical formulations, aligning with the growing demand for personalized medicine.

L-Threonine (72-19-5) in Drug Development and Precision Medicine

The integration of L-Threonine (72-19-5) into precision medicine has gained momentum due to its role in modulating mTOR pathways, a key target in cancer therapy. Researchers are investigating its synergistic effects with immunotherapy agents to enhance tumor suppression. Additionally, its ability to regulate intestinal microbiota has spurred interest in developing microbiome-based therapeutics for obesity and diabetes. Pharmaceutical companies are leveraging high-throughput screening to identify L-Threonine derivatives with improved bioavailability, addressing challenges in oral drug delivery. The amino acid’s low toxicity profile and compliance with FDA GRAS (Generally Recognized as Safe) standards further bolster its adoption in nutraceuticals and orphan drugs.

L-Threonine (72-19-5) Research Breakthroughs and Future Prospects

Recent breakthroughs in L-Threonine (72-19-5) research include its application in neurodegenerative disease models, where it shows promise in reducing amyloid-beta aggregation linked to Alzheimer’s. Advances in biocatalysis have also enabled cost-effective production via microbial fermentation, meeting global demand sustainably. The amino acid’s role in vaccine adjuvants is another emerging area, with studies demonstrating enhanced immune response in mRNA-based vaccines. Future prospects include CRISPR-engineered strains for optimized biosynthesis and hybrid formulations combining L-Threonine with nanocarriers for targeted drug delivery. These innovations position L-Threonine as a cornerstone of next-generation biopharmaceuticals.

L-Threonine (72-19-5) Quality Standards and Industry Compliance

Ensuring the purity of L-Threonine (72-19-5) is paramount for pharmaceutical applications, with stringent standards set by USP, EP, and JP pharmacopeias. Analytical techniques like HPLC and mass spectrometry are employed to verify compliance with ≤0.1% impurity thresholds. The industry prioritizes GMP-certified production to mitigate risks of endotoxin contamination, particularly in injectable formulations. Regulatory filings emphasize ICH Q3D guidelines for elemental impurities, reflecting the compound’s use in pediatric and geriatric therapeutics. Sustainability initiatives also drive adoption of green chemistry protocols in synthesis, reducing environmental impact while maintaining efficacy.

L-Threonine (72-19-5) Market Trends and Commercial Applications

The global market for L-Threonine (72-19-5) is projected to grow at a CAGR of 5.8% (2023–2030), driven by rising demand in animal feed additives and clinical nutrition. Key players are investing in continuous manufacturing technologies to scale production while reducing costs. In cosmetics, its moisturizing properties are exploited in anti-aging serums, while the sports nutrition sector utilizes it for muscle recovery supplements. Patent landscapes reveal a surge in filings for L-Threonine-based biodegradable polymers, highlighting its versatility beyond traditional pharma. Strategic partnerships between academia and industry aim to unlock novel applications in tissue engineering and regenerative medicine.